Cas no 436086-79-2 (Benzenemethanamine,3-fluoro-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
• CAS No: 436086-79-2
• Molecular Formula: C₁₄H₁₄NF
• Molecular Weight: 215.26606
• MDL: MFCD03724405
• CID: 334378
• PubChem ID: 769794

Benzenemethanamine,3-fluoro-N-(phenylmethyl)- Properties

Names and Identifiers

• Benzenemethanamine,3-fluoro-N-(phenylmethyl)-
• Benzyl-(3-fluoro-benzyl)-amine
• N-[(3-fluorophenyl)methyl]-1-phenylmethanamine
• [(3-fluorophenyl)methyl]benzylamine
• benzyl[(3-fluorophenyl)methyl]amine
• DTXSID90354342
• N-Benzyl-1-(3-fluorophenyl)methanamine
• N-Benzyl-3-fluorobenzylamine
• A1-24091
• SB79012
• AKOS000225882
• SR-01000325631-1
• SCHEMBL21165344
• SR-01000325631
• BRD-K76315021-001-01-9
• 436086-79-2
• BENZYL-(3-FLUOROBENZYL)AMINE
• MFCD03724405

• MDL： MFCD03724405
• InChIKey： XBXOBRJGFVKXGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14FN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,16H,10-11H2
• SMILES： C1=CC=C(C=C1)CNCC2=CC(=CC=C2)F

Computed Properties

• Exact Mass: 215.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 215.111
• Heavy Atom Count: 16
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 3.50640
• PSA: 12.03000
• Boiling Point: 303.4°Cat760mmHg
• Flash Point: 137.3°C